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Compound of Interest

Compound Name: α-Ergocryptine-d3

Cat. No.: B1147346 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of commercial suppliers for α-
Ergocryptine-d3 (CAS No. 1794783-50-8), a deuterated internal standard crucial for accurate

quantification in analytical methodologies. This document outlines supplier information,

available product specifications, and a generalized experimental protocol for its application in

liquid chromatography-mass spectrometry (LC-MS).

Introduction to α-Ergocryptine-d3
α-Ergocryptine is a naturally occurring ergot alkaloid produced by fungi of the Claviceps genus.

Its deuterated analogue, α-Ergocryptine-d3, serves as an ideal internal standard for mass

spectrometry-based analytical methods. The incorporation of deuterium atoms results in a

mass shift, allowing it to be distinguished from the non-labeled analyte while exhibiting nearly

identical chemical and physical properties. This ensures accurate quantification by

compensating for variations in sample preparation and instrument response.

Commercial Suppliers and Product Specifications
Several chemical suppliers offer α-Ergocryptine-d3 as a reference standard. The following

tables summarize the available information. For pricing and current availability, it is

recommended to contact the suppliers directly.

Table 1: General Supplier Information
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Supplier Website
Contact
Information

Notes

LGC Standards --INVALID-LINK-- Available on website
Offers a wide range of

reference materials.

Pharmaffiliates --INVALID-LINK-- Available on website

Specializes in

pharmaceutical

reference standards,

including impurities

and stable isotopes.[1]

Alfa Chemistry --INVALID-LINK-- Available on website

Supplier of a broad

range of chemicals,

including stable

isotope-labeled

compounds.[2]

Table 2: α-Ergocryptine-d3 Product Details

Supplier
Product
Code

CAS
Number

Molecular
Formula

Molecular
Weight

Storage

LGC

Standards

TRC-

E597502

1794783-50-

8

C₃₂D₃H₃₈N₅O

₅
578.717

Room

Temperature

(for shipping)

Pharmaffiliate

s

PA STI

037580

1794783-50-

8

C₃₂H₃₈D₃N₅O

₅
578.72

2-8°C

Refrigerator

Alfa

Chemistry

ACMA00062

176

1794783-50-

8

C₃₂H₃₈D₃N₅O

₅
578.720

Cool, dry,

well-

ventilated

area in a

tightly closed

container.[2]

Table 3: Quantitative Data
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Supplier Purity Concentration Pack Size Price

LGC Standards
Custom

Synthesis[3]
Neat[3] Inquire for details

Inquire for

quote[3]

Pharmaffiliates High Purity[1] Inquire for details Inquire for details
Login or inquire

for pricing[1]

Alfa Chemistry Inquire for details Inquire for details Inquire for details Inquire for pricing

Experimental Protocol: Use of α-Ergocryptine-d3 in
LC-MS/MS Analysis
The following is a generalized protocol for the use of α-Ergocryptine-d3 as an internal

standard in the quantification of α-Ergocryptine in a sample matrix (e.g., grain, plasma). This

protocol is based on methodologies described in peer-reviewed literature and should be

optimized for specific applications.[4][5]

1. Materials and Reagents

α-Ergocryptine-d3 reference standard

α-Ergocryptine analytical standard

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Ammonium acetate (or other suitable buffer)

Formic acid (or other suitable acidifier)

Ultrapure water

Sample matrix (e.g., finely ground wheat, plasma)

2. Preparation of Standard Solutions
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Internal Standard Stock Solution (IS Stock): Accurately weigh a known amount of α-
Ergocryptine-d3 and dissolve it in methanol to prepare a stock solution of a specific

concentration (e.g., 1 mg/mL).

Internal Standard Working Solution (IS Working): Dilute the IS Stock solution with methanol

or the initial mobile phase to a working concentration suitable for spiking into samples and

calibration standards (e.g., 100 ng/mL).

Analyte Stock Solution: Prepare a stock solution of α-Ergocryptine in a similar manner to the

IS Stock.

Calibration Standards: Prepare a series of calibration standards by spiking known amounts

of the analyte stock solution into a blank matrix extract. Add a constant volume of the IS

Working Solution to each calibration standard.

3. Sample Preparation

Accurately weigh or measure a known amount of the sample.

Add a precise volume of the IS Working Solution to the sample.

Perform extraction using an appropriate solvent system (e.g., acetonitrile/water). This may

involve vortexing, sonication, and centrifugation.

The supernatant may be further purified using solid-phase extraction (SPE) if necessary.

Evaporate the final extract to dryness under a gentle stream of nitrogen and reconstitute in

the initial mobile phase.

4. LC-MS/MS Analysis

Liquid Chromatography (LC):

Column: A C18 reversed-phase column is commonly used.

Mobile Phase: A gradient of water and acetonitrile, both containing a small amount of

buffer and/or acid (e.g., 0.1% formic acid), is typical.
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Flow Rate: A flow rate of 0.2-0.5 mL/min is common.

Injection Volume: Typically 5-20 µL.

Mass Spectrometry (MS/MS):

Ionization Source: Electrospray ionization (ESI) in positive mode is generally used.

Detection Mode: Multiple Reaction Monitoring (MRM) is employed to monitor specific

precursor-to-product ion transitions for both α-Ergocryptine and α-Ergocryptine-d3.

Example Transitions:

α-Ergocryptine: Q1 (precursor ion) -> Q3 (product ion)

α-Ergocryptine-d3: Q1 (precursor ion + 3 Da) -> Q3 (product ion)

5. Data Analysis

Integrate the peak areas for both the analyte and the internal standard in the chromatograms

of the calibration standards and the samples.

Calculate the ratio of the analyte peak area to the internal standard peak area.

Construct a calibration curve by plotting the peak area ratio against the concentration of the

analyte for the calibration standards.

Determine the concentration of the analyte in the samples by interpolating their peak area

ratios on the calibration curve.

Visualizations
The following diagrams illustrate key workflows relevant to the use of α-Ergocryptine-d3
reference standards.
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Figure 1: Workflow for using a deuterated internal standard in LC-MS/MS
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Caption: Workflow for using a deuterated internal standard in LC-MS/MS.
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Figure 2: Logical flow for supplier qualification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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